7-(furan-2-yl)-5-(naphthalen-1-ylmethyl)-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 7-(furan-2-yl)-5-(naphthalen-1-ylmethyl)-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C24H20N4O2S/c29-23-21-22(31-24(25-21)27-12-3-4-13-27)20(19-11-6-14-30-19)26-28(23)15-17-9-5-8-16-7-1-2-10-18(16)17/h1-2,5-11,14H,3-4,12-13,15H2
• InChI Key: SUGWTACVEHBZJL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(S2)C(=NN(C3=O)CC4=CC=CC5=CC=CC=C54)C6=CC=CO6
• Molecular Formula: C24H20N4O2S
• Molecular Weight: 428.5 g/mol

Description

7-(furan-2-yl)-5-(naphthalen-1-ylmethyl)-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C24H20N4O2S and its molecular weight is 428.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of related heterocyclic compounds involves the condensation of Schiff bases with various reactants to create a diverse range of derivatives with unique physicochemical and spectral features. These processes have been meticulously characterized using techniques like NMR and FT-IR spectroscopy, demonstrating the wide range of possibilities for creating novel compounds with potential biological activities (Patel & Patel, 2015).

Biological Activities

Compounds similar to the one mentioned have been evaluated for their antibacterial and antifungal activities. Studies have shown that these compounds exhibit varying degrees of growth inhibition against both Gram-positive and Gram-negative bacterial strains, as well as against different fungal strains. This suggests their potential use as antimicrobial agents, highlighting the importance of structural modifications to enhance activity (Patel & Patel, 2015).

Antiviral Activities

Moreover, derivatives of this compound class have been investigated for their antiviral activities, particularly against the H5N1 avian influenza virus. Certain synthesized compounds have demonstrated promising antiviral activity, offering a potential avenue for the development of new antiviral therapeutics (Flefel et al., 2014).

Anticancer Properties

Further research into related compounds has focused on their anticancer properties, with some derivatives showing significant inhibition of cancer cell proliferation. These studies involve the exploration of mechanisms such as Akt-mediated regulation, DNA cleavage, and induction of apoptosis in cancer cells. The findings suggest that structural features of these compounds play a crucial role in their biological activities and therapeutic potential (Almeida et al., 2018).